Cas no 1821708-65-9 ((1R,3R)-3-methoxycyclohexane-1-carboxylic acid)

• Product Name: (1R,3R)-3-methoxycyclohexane-1-carboxylic acid
• CAS No: 1821708-65-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD20640239
• CID: 5271764
• PubChem ID: 6544464
• Update Time: 2026-03-09

(1R,3R)-3-methoxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3R)-3-methoxycyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 3-methoxy-, (1R,3R)-
• rel-(1R,3R)-3-Methoxycyclohexanecarboxylic acid
• 1821708-65-9
• (1R,3R)-3-Methoxycyclohexane-1-carboxylicacid
• 73873-54-8
• F98418
• DTXSID301241618

• MDL： MFCD20640239
• Inchi： 1S/C8H14O3/c1-11-7-4-2-3-6(5-7)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)/t6-,7-/m1/s1
• InChI Key： KAWNRNMMEKTYGM-RNFRBKRXSA-N
• SMILES： [C@@H]1(C(O)=O)CCC[C@@H](OC)C1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Additional information on (1R,3R)-3-methoxycyclohexane-1-carboxylic acid

Introduction to (1R,3R)-3-Methoxycyclohexane-1-carboxylic Acid (CAS No. 1821708-65-9)

(1R,3R)-3-Methoxycyclohexane-1-carboxylic acid (CAS No. 1821708-65-9) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable building block for the synthesis of various bioactive molecules and drug candidates.

The structure of (1R,3R)-3-methoxycyclohexane-1-carboxylic acid consists of a cyclohexane ring with a methoxy group at the 3-position and a carboxylic acid group at the 1-position. The presence of these functional groups, along with the specific stereochemistry, imparts distinct chemical and biological properties to the molecule. The chiral centers at the 1 and 3 positions are crucial for its potential applications in enantioselective synthesis and drug development.

Recent advancements in synthetic methodologies have enabled the efficient and scalable production of (1R,3R)-3-methoxycyclohexane-1-carboxylic acid. These methods often involve asymmetric catalysis and stereoselective transformations, which are essential for obtaining high enantiomeric purity. One notable approach is the use of chiral catalysts in conjunction with transition metal-catalyzed reactions, which have been shown to yield excellent yields and enantioselectivities.

In the realm of medicinal chemistry, (1R,3R)-3-methoxycyclohexane-1-carboxylic acid has been explored as a potential intermediate in the synthesis of novel therapeutic agents. Its structural features make it suitable for conjugation with other bioactive molecules, such as peptides, nucleotides, and small organic compounds. This versatility has led to its use in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One of the key areas where (1R,3R)-3-methoxycyclohexane-1-carboxylic acid has shown promise is in the field of cancer research. Studies have demonstrated that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines. The mechanism of action is believed to involve modulation of key signaling pathways involved in cell growth and survival. For instance, some derivatives have been shown to inhibit the activity of kinases such as PI3K and AKT, which are frequently dysregulated in cancer cells.

In addition to its potential as an anticancer agent, (1R,3R)-3-methoxycyclohexane-1-carboxylic acid has also been investigated for its neuroprotective properties. Research has indicated that certain derivatives can protect neurons from oxidative stress and inflammation, which are common hallmarks of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that this compound could serve as a lead structure for developing new neuroprotective drugs.

The pharmacokinetic properties of (1R,3R)-3-methoxycyclohexane-1-carboxylic acid and its derivatives have also been studied extensively. These studies have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, (1R,3R)-3-methoxycyclohexane-1-carboxylic acid (CAS No. 1821708-65-9) is a versatile chiral compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in drug discovery pipelines.